3-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole
• InChI: InChI=1S/C15H13ClN2/c16-13-8-6-12(7-9-13)15-14(10-17-18-15)11-4-2-1-3-5-11/h1-9,14,17H,10H2
• InChI Key: SKLKZKAMWPQZLM-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=NN1)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C15H13ClN2
• DSSTOX Substance ID: DTXSID701223264
• Molecular Weight: 256.73 g/mol
• CAS RN: 59074-26-9

Description

3-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole (hereafter referred to as 3-4-CPP) is a synthetic organic compound that has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a pharmacological tool to study the biochemical and physiological effects of drugs. 3-4-CPP is a potent agonist of the G protein-coupled receptor (GPCR) family, and its mechanism of action is not fully understood.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis and Crystal Structures : Pyrazole compounds, including variants similar to 3-(4-chlorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazole, have been synthesized using chalcones and hydrazine hydrate, with structures characterized by X-ray single crystal structure determination (Loh et al., 2013).
• Crystal and Molecular Structure Studies : The crystal and molecular structures of related pyrazole compounds are determined, providing insights into their chemical properties and potential applications (Prabhudeva et al., 2017).

Antimicrobial Potential

• Molecular Docking and Antimicrobial Studies : A study on a similar pyrazole derivative showed its potential in vitro antimicrobial activity against various bacterial and fungal strains, with molecular docking studies highlighting key structural components for antimicrobial activity (Sivakumar et al., 2020).
• Antimicrobial Synthesis : Synthesized pyrazoline analogues demonstrated significant antimicrobial activities, underlining the potential of these compounds in developing new antimicrobial agents (Lokeshwari et al., 2017).

Quantum Chemical Calculations

• Quantum Chemical Analysis : The molecular structure and properties of similar compounds have been analyzed using quantum chemical methods, providing insights into their electronic and structural properties which are essential for understanding their reactivity and potential applications (Viji et al., 2020).

Biological Activities

• Synthesis and Biological Evaluation : Novel pyrazoline derivatives were synthesized and evaluated for their anti-inflammatory and antibacterial activities, showing promise for therapeutic applications (Ravula et al., 2016).

Synthesis routes and methods

Procedure details

In a 500 ml round bottomed flask equipped with a reflux condensor was mixed 98 g of 2-phenyl 4'-chlorophenyl acrylophenone (0.40 mole), 200 ml n-propanol, and 50 ml hydrazine monohydrate (1.0 mole). The mixture was refluxed for 1 hour, cooled slightly and 100 ml of methanol added. The resulting solution was cooled in an ice bath and the resulting solid filtered and washed twice with cold ethyl ether yielding 55 g of a white solid. mp 156°-162° C.